Cas no 1173157-56-6 (1-(6-bromo-1H-indol-3-yl)-2-methylpropan-2-amine)

1-(6-bromo-1H-indol-3-yl)-2-methylpropan-2-amine structure
1173157-56-6 structure
Product Name:1-(6-bromo-1H-indol-3-yl)-2-methylpropan-2-amine
CAS No:1173157-56-6
MF:C12H15BrN2
MW:267.164901971817
CID:2615339
PubChem ID:72212413
Update Time:2025-04-21

1-(6-bromo-1H-indol-3-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(6-bromo-1H-indol-3-yl)-2-methylpropan-2-amine
    • AB68864
    • EN300-6738048
    • 898-742-0
    • Z1509517053
    • YWB15756
    • 1173157-56-6
    • Inchi: 1S/C12H15BrN2/c1-12(2,14)6-8-7-15-11-5-9(13)3-4-10(8)11/h3-5,7,15H,6,14H2,1-2H3
    • InChI Key: LAPYRIMXQGIHPR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)NC=C2CC(C)(C)N

Computed Properties

  • Exact Mass: 266.04186g/mol
  • Monoisotopic Mass: 266.04186g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 41.8Ų

1-(6-bromo-1H-indol-3-yl)-2-methylpropan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6738048-0.05g
1-(6-bromo-1H-indol-3-yl)-2-methylpropan-2-amine
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Enamine
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1PlusChem
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